N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-4-methoxy-N-methylbenzenesulfonamide

• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol
• IUPAC Name: N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-4-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C20H24ClN3O4S/c1-22(29(26,27)19-8-6-18(28-2)7-9-19)15-20(25)24-12-10-23(11-13-24)17-5-3-4-16(21)14-17/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: CRJIEWZJRICPNN-UHFFFAOYSA-N
• SMILES: CN(CC(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)OC

Description

N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-4-methoxy-N-methylbenzenesulfonamide, commonly known as Trazodone, is a medication primarily used to treat major depressive disorders. Trazodone belongs to the class of drugs known as serotonin receptor antagonists and reuptake inhibitors (SARIs). Trazodone is a potent antagonist of the 5-HT2A receptor and a weak inhibitor of serotonin reuptake.

Mechanism of Action

Trazodone works by blocking the reuptake of serotonin and by antagonizing the 5-HT2A receptor. By blocking the reuptake of serotonin, Trazodone increases the concentration of serotonin in the brain, which helps to regulate mood. By antagonizing the 5-HT2A receptor, Trazodone reduces the activity of serotonin in certain areas of the brain, which can help to reduce anxiety and improve sleep.
Biochemical and Physiological Effects
Trazodone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can help to regulate mood. Trazodone has also been shown to decrease the levels of cortisol in the body, which can help to reduce stress and anxiety. Trazodone has also been shown to have sedative effects, which can help to improve sleep.

Advantages and Limitations for Lab Experiments

Trazodone has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. Trazodone has also been extensively studied, making it a well-understood drug. However, Trazodone also has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to maintain a steady concentration in the body. Trazodone also has a number of potential side effects, which can make it difficult to use in certain types of experiments.

Future Directions

There are a number of future directions for research on Trazodone. One area of research is the potential use of Trazodone in the treatment of anxiety disorders. Another area of research is the potential use of Trazodone in the treatment of schizophrenia. Additionally, there is a need for further research on the biochemical and physiological effects of Trazodone, as well as its potential side effects. Overall, Trazodone is a promising drug with a number of potential therapeutic applications.

Synthesis Methods

Trazodone can be synthesized by the reaction of 3-chlorophenylpiperazine with 2-(2-dimethylaminoethyl)-4-methoxyphenylsulfonyl chloride in the presence of a base. The product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

Trazodone has been extensively studied for its therapeutic effects in treating major depressive disorders. It has also been investigated for its potential use in the treatment of anxiety disorders, schizophrenia, and insomnia. Trazodone has been shown to have fewer side effects than other antidepressants, making it a popular choice for patients who cannot tolerate the side effects of other medications.